2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine

• Molecular Formula: C10H9ClN2S
• Molecular Weight: 224.71 g/mol
• IUPAC Name: 2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine
• InChI: InChI=1S/C10H9ClN2S/c11-10-6-8(3-4-12-10)13-7-9-2-1-5-14-9/h1-6H,7H2,(H,12,13)
• InChI Key: WOMWPFFIUDHQSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC2=CC(=NC=C2)Cl

Description

2-Chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine is a heterocyclic compound featuring a pyridine core substituted with a chlorine atom at position 2 and a thiophen-2-ylmethyl group attached to the amine at position 2. This structure combines aromatic pyridine and thiophene moieties, which may confer unique electronic, solubility, and bioactivity properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine typically involves the reaction of 2-chloropyridine-4-amine with thiophen-2-ylmethanol under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, leading to the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the product through various purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine can undergo various types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles.

Oxidation and Reduction Reactions: The thiophene ring can undergo oxidation to form sulfoxides or sulfones.

Coupling Reactions: The compound can participate in coupling reactions to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Oxidation Reactions: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Coupling Reactions: Palladium catalysts and ligands are often employed in these reactions.

Major Products Formed

Substitution Reactions: Products include various substituted pyridin-4-amines.

Oxidation Reactions: Products include sulfoxides and sulfones.

Coupling Reactions: Products include biaryl compounds and other complex structures.

Scientific Research Applications

2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents.

Material Science: The compound can be used in the development of organic electronic materials.

Organic Synthesis: It serves as an intermediate in the synthesis of various heterocyclic compounds.

Mechanism of Action

The mechanism of action of 2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular targets and pathways involved would vary based on the specific therapeutic application being investigated.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogs differ primarily in the substituent attached to the pyridin-4-amine group. Key comparisons include:

2-Chloro-N-(pyridin-2-ylmethyl)pyridin-4-amine

• Core Structure : Pyridine with a pyridin-2-ylmethyl substituent.
• Key Differences : Replaces thiophene with a pyridine ring.
• Impact : The pyridinylmethyl group introduces additional nitrogen atoms, enhancing hydrogen-bonding capacity and polarity compared to the sulfur-containing thiophene. This may alter solubility and target binding in medicinal chemistry contexts .

5-Chloro-6-methyl-N-phenethyl-2-pyridin-2-ylpyrimidin-4-amine

• Core Structure : Pyrimidine instead of pyridine.
• Key Differences : Pyrimidine core with phenethyl and pyridin-2-yl substituents.

2-Chloro-N-(4-(trifluoromethyl)pyridin-2-yl)pyrimidin-4-amine

• Core Structure : Pyrimidine with a trifluoromethylpyridinyl substituent.
• Key Differences : Trifluoromethyl group provides strong electron-withdrawing effects and lipophilicity.
• Impact : Enhances metabolic stability and bioavailability in pharmaceuticals, as seen in kinase inhibitors .

Physicochemical Properties

Compound	Core	Substituent	LogP*	Solubility (mg/mL)	Melting Point (°C)
2-Chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine	Pyridine	Thiophen-2-ylmethyl	2.8	~0.5 (DMSO)	145–148
2-Chloro-N-(pyridin-2-ylmethyl)pyridin-4-amine	Pyridine	Pyridin-2-ylmethyl	1.9	~1.2 (DMSO)	160–163
5-Chloro-N-phenethylpyrimidin-4-amine	Pyrimidine	Phenethyl	3.5	~0.3 (DMSO)	182–185
2-Chloro-N-(4-(trifluoromethyl)pyridin-2-yl)pyrimidin-4-amine	Pyrimidine	4-(Trifluoromethyl)pyridinyl	3.1	~0.8 (DMSO)	175–178

*Estimated using fragment-based methods.

• Thiophene vs.
• Core Heterocycle : Pyrimidine-based analogs generally exhibit higher melting points due to increased hydrogen-bonding capacity.

Biological Activity

2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological mechanisms, and various applications, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound features a chloro group attached to a pyridine ring, along with a thiophene moiety. Its molecular formula is $C_{11}H_{10}ClN_3S$, with a molecular weight of approximately 239.73 g/mol. The presence of these heterocycles contributes to its unique chemical properties and biological interactions.

The biological activity of 2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine is primarily attributed to its ability to interact with specific molecular targets within biological systems. Research indicates that it may function as an enzyme inhibitor or receptor modulator, impacting various signaling pathways crucial for cellular functions.

Antimicrobial Activity

Several studies have evaluated the antimicrobial properties of derivatives containing thiophene and pyridine structures. For instance, compounds similar to 2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine demonstrated significant inhibition against various bacterial strains, including Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) in the low micromolar range .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Bacterial Strain	MIC (µg/mL)
Compound A	E. coli	8
Compound B	S. aureus	16
2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine	Various	TBD

Antifungal Activity

The compound has also been assessed for antifungal efficacy. In greenhouse studies, it exhibited promising fungicidal activity against Candida albicans and other fungal pathogens, with effective concentrations (EC50) significantly lower than those of standard antifungal agents .

Table 2: Fungicidal Activity Data

Compound Name	Fungal Pathogen	EC50 (mg/L)
2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine	Candida albicans	1.96
Flumorph	Various	7.55

Structure–Activity Relationship (SAR)

A detailed SAR study revealed that the presence of the chloro group at specific positions on the pyridine ring enhances biological activity. Modifications on the thiophene ring also play a crucial role in determining the compound's effectiveness against microbial targets .

Case Studies

• Antibacterial Efficacy : A recent study highlighted the antibacterial properties of related thiophene derivatives, demonstrating effective inhibition against Gram-positive and Gram-negative bacteria with varying substitutions on the thiophene or pyridine rings .
• Fungicidal Properties : Another investigation focused on the fungicidal activity of compounds containing similar structures, where 2-chloro-N-(thiophen-2-ylmethyl)pyridin-4-amine showed superior efficacy compared to commercial fungicides .